Cas no 957120-53-5 (3-Borono-5-chlorobenzamide)

3-Borono-5-chlorobenzamide structure
3-Borono-5-chlorobenzamide structure
Product Name:3-Borono-5-chlorobenzamide
CAS No:957120-53-5
MF:C7H7BClNO3
MW:199.399380922318
MDL:MFCD09800858
CID:856313
PubChem ID:44118786
Update Time:2025-04-19

3-Borono-5-chlorobenzamide Chemical and Physical Properties

Names and Identifiers

    • 3-BORONO-5-CHLOROBENZAMIDE
    • (3-Carbamoyl-5-chlorophenyl)boronic acid
    • 3-CARBAMOYL-5-CHLOROBENZENEBORONIC ACID
    • E84663
    • PS-9631
    • 3-carbamoyl-5-chlorophenylboronic acid
    • C7H7BClNO3
    • CS-0174323
    • 957120-53-5
    • A858857
    • MFCD09800858
    • (3-Carbamoyl-5-chlorophenyl)boronicacid
    • DTXSID80656988
    • SCHEMBL5149218
    • AKOS006223403
    • DB-091285
    • 3-Borono-5-chlorobenzamide
    • MDL: MFCD09800858
    • Inchi: 1S/C7H7BClNO3/c9-6-2-4(7(10)11)1-5(3-6)8(12)13/h1-3,12-13H,(H2,10,11)
    • InChI Key: YFWFJKMZBNMWMC-UHFFFAOYSA-N
    • SMILES: ClC1C=C(B(O)O)C=C(C(N)=O)C=1

Computed Properties

  • Exact Mass: 199.02100
  • Monoisotopic Mass: 199.0207509g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 83.6Ų

Experimental Properties

  • PSA: 83.55000
  • LogP: -0.18100

3-Borono-5-chlorobenzamide Customs Data

  • HS CODE:2931900090
  • Customs Data:

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

3-Borono-5-chlorobenzamide Pricemore >>

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